Cas no 111826-28-9 (5,5-dimethyltetrahydropyran-3-one)

• Product Name: 5,5-dimethyltetrahydropyran-3-one
• CAS No: 111826-28-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD24707102
• CID: 2607345
• PubChem ID: 71335750
• Update Time: 2025-09-24

5,5-dimethyltetrahydropyran-3-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyloxan-3-one
• 5,5-dimethyltetrahydropyran-3-one
• 2H-Pyran-3(4H)-one, dihydro-5,5-dimethyl-
• 2H-PYran-3(4H)-one,dihydro-4,4-dimethyl-
• EN300-300365
• 2H-PYran-3(4H)-one, dihydro-4,4-dimethyl-
• DTXSID10763659
• 5,5-Dimethyldihydro-2H-pyran-3(4H)-one
• 111826-28-9

• MDL： MFCD24707102
• Inchi： 1S/C7H12O2/c1-7(2)3-6(8)4-9-5-7/h3-5H2,1-2H3
• InChI Key： XFHZACLUDXFJSN-UHFFFAOYSA-N
• SMILES： O1CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes